Cas no 2244082-19-5 (2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide)

• Product Name: 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide
• CAS No: 2244082-19-5
• MF: C₈H₄BrF₅O
• MW: 291.01277923584
• CID: 5223337
• Update Time: 2025-08-04

2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H4BrF5O/c9-3-5-6(10)1-4(2-7(5)11)15-8(12,13)14/h1-2H,3H2
• InChI Key： CRCHKGDAUZCJDZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC(OC(F)(F)F)=CC(F)=C1CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide

Professional Introduction to 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide (CAS No. 2244082-19-5)

2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 2244082-19-5, is a brominated derivative of a benzyl alcohol moiety, featuring both fluoro and trifluoromethoxy substituents. These structural characteristics make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of fluoro and trifluoromethoxy groups in the molecular structure imparts unique electronic and steric properties to the compound. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug molecules. Specifically, fluorine substitution can enhance the metabolic resistance of a drug, prolonging its half-life in the body and improving its bioavailability. The trifluoromethoxy group, on the other hand, can influence the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for pharmaceutical applications. This trend is driven by the demonstrated success of fluorinated drugs in clinical settings, such as oseltamivir (Tamiflu), which contains a fluorine atom and exhibits enhanced antiviral activity. The interest in 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide stems from its potential as a building block for synthesizing novel fluorinated drugs that target various diseases.

One of the most promising areas of application for this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Fluorinated kinase inhibitors have shown significant promise in preclinical studies due to their improved pharmacokinetic properties and enhanced binding affinity to their target enzymes. The benzyl bromide moiety in 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide can be readily coupled with various heterocyclic scaffolds to generate potent kinase inhibitors.

Another emerging field where this compound finds utility is in the development of antiviral agents. The fluoro and trifluoromethoxy groups can enhance the ability of drug molecules to penetrate viral envelopes and inhibit viral replication. For instance, studies have shown that fluorinated analogs of nucleoside analogs exhibit improved antiviral activity against RNA viruses such as influenza and hepatitis C. The structural features of 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide make it a valuable precursor for designing novel antiviral compounds with enhanced efficacy and reduced toxicity.

The synthesis of 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Typically, the synthesis begins with the halogenation of a corresponding benzyl alcohol derivative using strong electrophilic reagents such as N-bromosuccinimide (NBS). The introduction of fluoro and trifluoromethoxy groups is typically achieved through nucleophilic aromatic substitution (SNAr) reactions or metal-catalyzed cross-coupling reactions.

In recent advancements, transition metal-catalyzed reactions have been increasingly employed to streamline the synthesis of complex fluorinated compounds. For example, palladium-catalyzed Buchwald-Hartwig amination has been used to introduce nitrogen-containing heterocycles into the benzyl bromide framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, making them ideal for large-scale production.

The pharmaceutical industry has shown great interest in developing fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine substitution can enhance drug solubility, metabolic stability, and binding affinity to biological targets. The unique electronic properties of fluoro groups also allow for fine-tuning of drug efficacy and selectivity. As a result, compounds like 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide are being extensively explored as lead compounds for new drug candidates.

In conclusion, 2,6-Difluoro-4-(trifluoromethoxy)benzyl bromide (CAS No. 2244082-19-5) is a highly valuable intermediate in pharmaceutical chemistry with diverse applications in drug discovery and development. Its structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases, particularly cancer and viral infections. With ongoing advancements in synthetic methodologies and an increasing emphasis on fluorinated drugs in clinical research, this compound is poised to play a significant role in future pharmaceutical innovations.